Cas no 1019105-94-2 (4-ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

• Product Name: 4-ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• CAS No: 1019105-94-2
• MF: C₂₃H₂₂N₆O₂
• MW: 414.459784030914
• CID: 6042339
• PubChem ID: 25668491
• Update Time: 2025-06-08

4-ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• 4-ethoxy-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• 4-ethoxy-N-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide
• 1019105-94-2
• AKOS024638902
• SR-01000912007
• SR-01000912007-1
• F2320-0103

• Inchi： 1S/C23H22N6O2/c1-3-31-20-10-4-17(5-11-20)23(30)25-19-8-6-18(7-9-19)24-21-12-13-22(27-26-21)29-15-14-16(2)28-29/h4-15H,3H2,1-2H3,(H,24,26)(H,25,30)
• InChI Key： GCFKPBCXXBITFT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(N3C=CC(C)=N3)C=C2)C=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 414.18042397g/mol
• Monoisotopic Mass: 414.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

Compound CAS No. 1019105-94-2: 4-Ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

The compound with CAS No. 1019105-94-2, known as 4-Ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Features and Synthesis

The molecular structure of this compound is characterized by a benzamide core, which is substituted with an ethoxy group at the para position. The benzamide moiety is further connected to a phenyl group via an amide bond, introducing a complex heterocyclic system. The key structural element is the pyridazine ring, which is substituted at position 6 with a methyl-substituted pyrazole group. This arrangement creates a highly conjugated system, which is crucial for its electronic properties and bioactivity.

The synthesis of this compound involves a multi-step process, typically starting from readily available starting materials such as pyridazine derivatives and benzoyl chlorides. Recent advancements in catalytic methods have enabled the efficient construction of the amide bond and the heterocyclic system, ensuring high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Biological Activity and Pharmacological Properties

Recent studies have highlighted the remarkable biological activity of this compound, particularly in the context of enzyme inhibition and receptor modulation. For instance, in vitro experiments have demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown selective binding to certain G-protein coupled receptors (GPCRs), which could be leveraged for drug development targeting neurological disorders.

One of the most notable findings is its ability to modulate ion channels, particularly voltage-gated sodium channels (Nav). This property makes it a promising candidate for treating conditions such as epilepsy and chronic pain. Preclinical studies have also indicated that the compound exhibits low toxicity in animal models, further supporting its translational potential.

Applications in Drug Discovery and Materials Science

Beyond its pharmacological applications, this compound has found utility in materials science due to its unique electronic properties. The conjugated system within its structure enables efficient charge transport, making it a valuable component in organic electronics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it has demonstrated enhanced efficiency compared to traditional materials.

In the realm of drug discovery, this compound serves as a valuable lead molecule for developing novel therapeutics. Its structural versatility allows for further modifications to optimize pharmacokinetic properties such as solubility and bioavailability. Collaborative efforts between medicinal chemists and computational scientists have facilitated virtual screening campaigns to identify analogs with improved activity profiles.

Future Directions and Research Opportunities

The future of this compound lies in its continued exploration across diverse fields. Ongoing research aims to elucidate its mechanism of action at molecular levels, particularly focusing on its interactions with cellular targets. Advanced imaging techniques such as cryo-electron microscopy are being employed to visualize these interactions at near-atomic resolution.

In terms of materials science, efforts are underway to integrate this compound into flexible electronic devices, capitalizing on its mechanical stability and electronic conductivity. Additionally, green chemistry initiatives are exploring sustainable methods for large-scale production, ensuring that environmental concerns are addressed throughout its lifecycle.

In conclusion, 4-Ethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide represents a versatile molecule with broad applications across multiple disciplines. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in both therapeutic development and advanced materials innovation.